4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-ethoxyphenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-ethoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H27N5O3/c1-4-27-17-9-7-6-8-16(17)23-20(26)25-12-10-24(11-13-25)18-14-19(28-5-2)22-15(3)21-18/h6-9,14H,4-5,10-13H2,1-3H3,(H,23,26)
• InChI Key: IWIAAIYGTZZZEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCN(CC2)C3=CC(=NC(=N3)C)OCC
• Molecular Formula: C20H27N5O3
• Molecular Weight: 385.5 g/mol

Description

4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-ethoxyphenyl)piperazine-1-carboxamide, also known as EEP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. EEP has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been a subject of study in the synthesis of various chemical structures, particularly focusing on its coupling reactions and structural derivations. For instance, Shahinshavali et al. (2021) describe a synthesis process involving coupling with related compounds for targeted chemical structures (Shahinshavali et al., 2021).
• Additionally, the study by Richter et al. (2023) provides insights into the crystal and molecular structures of derivatives related to the compound, which were obtained as a side product during synthesis (Richter et al., 2023).

Pharmacological Research

• Research has also been conducted to explore the pharmacological potential of compounds structurally similar to 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-ethoxyphenyl)piperazine-1-carboxamide. For example, a study by Abu‐Hashem et al. (2020) involved the synthesis of novel compounds for potential anti-inflammatory and analgesic properties, indicating a broader scope for research in pharmacology (Abu‐Hashem et al., 2020).

Applications in Molecular Docking and Receptor Binding Studies

• Parveen et al. (2017) investigated derivatives of the compound for their binding affinity in estrogen receptor studies, highlighting its potential use in molecular docking and understanding receptor interactions (Parveen et al., 2017).